N-(4-ethylphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H26N4O2/c1-3-16-8-10-18(11-9-16)24-22(28)17-12-14-27(15-13-17)21-23(29-2)26-20-7-5-4-6-19(20)25-21/h4-11,17H,3,12-15H2,1-2H3,(H,24,28)
• InChI Key: DNZGMYYCDRDQHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4N=C3OC
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

N-(4-ethylphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-4-carboxamide, also known as EPPQ, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. EPPQ is a piperidine derivative that has been synthesized through a multi-step process, which will be discussed in the following section.

Scientific Research Applications

Analytical Characterization and Biological Matrices Analysis

Compounds structurally related to the query have been characterized using various analytical techniques, including gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods have facilitated the identification and quantification of psychoactive substances in biological matrices such as blood, urine, and vitreous humor, highlighting the importance of analytical chemistry in drug detection and pharmacokinetics studies (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).

PET Imaging of Serotonin Receptors

The development and application of PET imaging tracers for studying serotonin receptors in humans underscore the potential of structurally related compounds in neuroimaging and the investigation of neuropsychiatric disorders. Compounds analogous to the query have been evaluated for their utility in quantifying 5-HT1A receptors, offering insights into receptor distribution and function in health and disease (Choi et al., 2015).

Modulation of Bacterial Persistence

Research has also revealed the potential of structurally related compounds to selectively target bacterial persisters without affecting normal antibiotic-sensitive cells. This highlights a novel approach to combating antibiotic resistance by reverting persisters to a state susceptible to antibiotic treatment (Kim et al., 2011).

Antidepressant Discovery through Receptor Antagonism

The discovery and pharmacological evaluation of compounds as 5-HT3 receptor antagonists for antidepressant activity demonstrate the potential therapeutic applications of structurally similar molecules. The design, synthesis, and evaluation of these compounds offer insights into the development of new antidepressants with novel mechanisms of action (Mahesh, Devadoss, Pandey, & Bhatt, 2011).